5-(2-Aminothiazol-5-ylthio)-2-methoxy-4-methylbenzoic acid

• IUPAC Name: 5-[(2-amino-1,3-thiazol-5-yl)sulfanyl]-2-methoxy-4-methylbenzoic acid
• InChI: InChI=1S/C12H12N2O3S2/c1-6-3-8(17-2)7(11(15)16)4-9(6)18-10-5-14-12(13)19-10/h3-5H,1-2H3,(H2,13,14)(H,15,16)
• InChI Key: PIFLMPUVILEPOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1SC2=CN=C(S2)N)C(=O)O)OC
• Molecular Formula: C12H12N2O3S2
• Molecular Weight: 296.4 g/mol

Description

The compound “5-(2-Aminothiazol-5-ylthio)-2-methoxy-4-methylbenzoic acid” is a derivative of 2-aminothiazole. 2-Aminothiazole is a sulfur- and nitrogen-containing heterocyclic compound that is a characteristic structure in drug development. It has several biological activities, allowing it to act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent, among other things. Various 2-aminothiazole-based derivatives have been broadly used to remedy different kinds of diseases with high therapeutic influence.

Synthesis Analysis

The synthesis of 2-aminothiazole derivatives involves various synthetic strategies. For instance, one study developed a catalyst-free multicomponent synthesis of 5-((2-aminothiazol-5-yl)(phenyl)methyl)-6-hydroxypyrimidine-2,4(1H,3H)-dione derivatives employing 2-aminothiazole, N′,N′-dimethyl barbituric acid/barbituric acid, and different aldehydes at 80 °C in an aqueous ethanol medium.

Molecular Structure Analysis

The molecular structure of 2-aminothiazole derivatives is characterized by the presence of a 2-aminothiazole scaffold. This nucleus is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 2-aminothiazole derivatives are complex and involve multiple steps. For example, the synthesis of 5-((2-aminothiazol-5-yl)(phenyl)methyl)-6-hydroxypyrimidine-2,4(1H,3H)-dione derivatives involves a catalyst-free multicomponent synthesis employing 2-aminothiazole, N′,N′-dimethyl barbituric acid/barbituric acid, and different aldehydes.

Scientific Research Applications

Synthetic Pathways

Efforts to access 2-aminothiazole derivatives have led to the development of various synthetic strategies. Researchers have explored diverse pathways to obtain these compounds, considering their biological activities. These synthetic routes are essential for producing sufficient quantities for further studies and potential clinical applications.

Mechanism of Action

The mechanism of action of 2-aminothiazole derivatives in anticancer drug discovery is related to their potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines. These include breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate.

Future Directions

The future directions in the research of 2-aminothiazole derivatives involve the development of potent and selective anti-tumor drugs. The aim is to decrease drug resistance and reduce unpleasant side effects. The 2-aminothiazole scaffold has emerged as a promising scaffold in medicinal chemistry and drug discovery research, considering its broad pharmacological spectrum.